BENGHE Foundational & Exploratory

Check Availability & Pricing

Poloxamer 407: A Comprehensive Technical
Overview of Identifiers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CM-407

Cat. No.: B1192531

This document provides a detailed guide to the Chemical Abstracts Service (CAS) number and
associated synonyms for Poloxamer 407, a widely utilized non-ionic surfactant in the
pharmaceutical and cosmetic industries.[1][2][3] This information is critical for researchers,
scientists, and drug development professionals for accurate identification, regulatory
compliance, and literature review.

Chemical Identification

Poloxamer 407 is a triblock copolymer composed of a central hydrophobic block of
polyoxypropylene flanked by two hydrophilic blocks of polyoxyethylene.[3] This structure
imparts its characteristic surfactant properties.

The CAS number is a unique numerical identifier assigned to every chemical substance,
ensuring unambiguous identification.

Identifier Value

CAS Number 9003-11-6[4][5]

Poloxamer 407 is known by a variety of synonyms and trade names, which are frequently
encountered in scientific literature and commercial products.

e Pluronic F-127[3]
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¢ Kolliphor P 407[3]

e Synperonic PE/F 127[3]

o Poly(ethylene glycol)-block-poly(propylene glycol)-block-poly(ethylene glycol)
* Polyoxyethylene-polyoxypropylene copolymer|[1]

o Lutrol[6]

e Monolan[6]

o Pluracare F 127[7][8]

+ Poloxalkol[6]

Logical Relationship of Identifiers

The following diagram illustrates the relationship between Poloxamer 407 and its primary
identifiers.

CAS Number
is identified by 9003-11-6

Poloxamer 407 is also known as

Synonyms
(e.g., Pluronic F-127,

Kolliphor P 407)

Click to download full resolution via product page

Relationship between Poloxamer 407 and its identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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